Cas no 2171820-37-2 (3-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperazin-1-yl}propanoic acid)

• Product Name: 3-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperazin-1-yl}propanoic acid
• CAS No: 2171820-37-2
• MF: C₂₆H₃₁N₃O₆
• MW: 481.540847063065
• CID: 6195808
• PubChem ID: 165537729
• Update Time: 2025-06-09

3-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperazin-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperazin-1-yl}propanoic acid
• 2171820-37-2
• 3-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanoyl]piperazin-1-yl}propanoic acid
• EN300-1511776

• Inchi： 1S/C26H31N3O6/c1-34-23(25(32)29-14-12-28(13-15-29)11-10-24(30)31)16-27-26(33)35-17-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,22-23H,10-17H2,1H3,(H,27,33)(H,30,31)
• InChI Key： WVSVEHHASKSOKK-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N1CCN(CCC(=O)O)CC1)=O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 481.22128572g/mol
• Monoisotopic Mass: 481.22128572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 108Ų

Additional information on 3-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperazin-1-yl}propanoic acid

Introduction to 3-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperazin-1-yl}propanoic Acid (CAS No. 2171820-37-2)

3-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperazin-1-yl}propanoic acid, identified by its CAS number 2171820-37-2, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of 3-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperazin-1-yl}propanoic acid is characterized by its intricate arrangement of functional groups, which includes a piperazine ring, a fluorenylmethoxycarbonyl moiety, and various aliphatic and aromatic components. These structural features contribute to its unique chemical properties and potential biological interactions.

In recent years, there has been a growing interest in the development of molecules that can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The presence of a piperazine ring in this compound suggests potential interactions with serotonin receptors, which are crucial for regulating mood, cognition, and other neurological functions. This makes 3-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperazin-1-yl}propanoic acid a valuable candidate for further investigation in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

Furthermore, the fluorenylmethoxycarbonyl (Fmoc) group in the molecule is often employed in peptide synthesis as an protecting group for amino acids. Its incorporation into this compound may indicate potential applications in peptide-based drug development or as a precursor for more complex molecules. The methoxypropanoyl chain and the overall architecture of the compound suggest versatility in terms of further chemical modifications, allowing researchers to tailor its properties for specific therapeutic needs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules with greater accuracy. These tools have been instrumental in evaluating the potential of 3-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperazin-1-yl}propanoic acid as a lead compound for drug discovery. Studies using molecular docking simulations have shown that this compound can interact with various protein targets, including enzymes and receptors involved in metabolic pathways and signal transduction.

The synthesis of 3-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperazin-1-yl}propanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and precise execution to ensure high yields and purity. However, the availability of advanced synthetic techniques such as solid-phase synthesis and flow chemistry has made it possible to overcome many of these challenges. These methods have not only improved the efficiency of the synthesis but also allowed for the rapid exploration of structural analogs.

In addition to its potential therapeutic applications, 3-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperazin-1-yloxy}propanoic acid has attracted interest from researchers studying drug delivery systems. The presence of hydrophilic and lipophilic regions in its structure makes it a suitable candidate for formulation into nanoparticles or other delivery vehicles that can enhance bioavailability and targeted delivery to specific tissues or organs.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how 3-{4-hydroxy-N-[[(S)-(4-hydroxyphenyl)carbamoylethyl]amino]-2-methylbutanamide} (CAS No. 2171820-(S)-37-(hydroxy)fluorenylmethylcarbamate) behaves in vivo is crucial for determining its potential as a drug candidate. Studies using animal models have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are essential for optimizing dosing regimens and minimizing side effects.

The growing body of evidence supporting the biological activity of 3-{4-hydroxy-N-[[(S)-(4-hydroxyphenyl)carbamoylethyl]amino]-2-methylbutanamide has prompted several pharmaceutical companies to initiate clinical trials. These trials aim to evaluate the safety and efficacy of this compound in treating various diseases. The results from these trials will be critical in determining whether this compound progresses to market approval and becomes available to patients worldwide.

In conclusion, 2171820-(S)-37-(hydroxy)fluorenylmethylcarbamate represents a significant advancement in pharmaceutical research with its unique structural features and promising biological activities. Its development underscores the importance of interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians in bringing new treatments to patients who need them most. As research continues to uncover new applications for this compound, 2171820-(S)-37-(hydroxy)fluorenylmethylcarbamate is poised to make a meaningful impact on human health.